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Compound of Interest

Compound Name: Dess-Martin periodinane

Cat. No.: B144149 Get Quote

CAS Number: 87413-09-0[1]

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Dess-Martin periodinane
(DMP), a hypervalent iodine reagent renowned for its mild and selective oxidation of alcohols to

aldehydes and ketones.[1][2][3][4] This document details its chemical properties, synthesis,

reaction mechanism, and applications in modern organic synthesis, with a particular focus on

its utility in the development of complex molecules and pharmaceuticals.

Introduction
Dess-Martin periodinane (1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one) is a widely

used oxidizing agent in organic chemistry.[1][4] Developed by Daniel Dess and James Martin in

1983, DMP offers significant advantages over other oxidation methods, including chromium-

based and DMSO-based reagents.[1][2] Its key benefits include mild reaction conditions (room

temperature, neutral pH), short reaction times, high yields, simplified workup procedures, and

excellent chemoselectivity, allowing for the oxidation of alcohols in the presence of sensitive

functional groups.[1][2] These characteristics have established DMP as an invaluable tool in

the synthesis of complex natural products and active pharmaceutical ingredients.[5]
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Property Value

CAS Number 87413-09-0

Molecular Formula C₁₃H₁₃IO₈

Molecular Weight 424.14 g/mol

Appearance White, crystalline powder

Melting Point 130-133 °C

Solubility
Soluble in many organic solvents, such as

dichloromethane, chloroform, and acetonitrile.

Synthesis of Dess-Martin Periodinane
The synthesis of Dess-Martin periodinane is a two-step process starting from 2-iodobenzoic

acid. The first step involves the oxidation of 2-iodobenzoic acid to 2-iodoxybenzoic acid (IBX)

using an oxidizing agent like potassium bromate in aqueous sulfuric acid. The subsequent step

is the acetylation of IBX with acetic anhydride and acetic acid to yield DMP. An improved

procedure utilizing a catalytic amount of tosylic acid has been shown to increase yield and

reduce reaction time.
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Step 1: Oxidation

Step 2: Acetylation

2-Iodobenzoic Acid

2-Iodoxybenzoic Acid (IBX)

KBrO₃, H₂SO₄ (aq)

2-Iodoxybenzoic Acid (IBX)

Dess-Martin Periodinane (DMP)

Ac₂O, AcOH (or cat. TsOH)

Click to download full resolution via product page

Synthesis of Dess-Martin Periodinane (DMP)

Reaction Mechanism: Oxidation of Alcohols
The oxidation of an alcohol with DMP proceeds through a ligand exchange reaction, where the

alcohol displaces an acetate ligand on the iodine atom. This is followed by an intramolecular

proton transfer, where a second acetate ligand acts as a base to abstract a proton from the

alcohol's hydroxyl group. The final step is a concerted elimination that forms the carbonyl

compound, the reduced iodine(III) species, and two molecules of acetic acid.
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Alcohol + DMP

Ligand Exchange Intermediate

Acetate dissociation and alcohol coordination

Intramolecular Proton Transfer

Deprotonation by acetate

Carbonyl Compound + Reduced Iodinane + 2 AcOH

Concerted Elimination

Click to download full resolution via product page

Mechanism of DMP Oxidation

Quantitative Data on DMP Oxidations
The following table summarizes representative examples of Dess-Martin periodinane
oxidations, highlighting the substrate, product, and reaction conditions.
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Substra
te
(Primar
y/Secon
dary
Alcohol)

Product
(Aldehy
de/Keto
ne)

DMP
(Equival
ents)

Solvent
Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

Benzyl

alcohol

Benzalde

hyde
1.1 CH₂Cl₂ 25 0.5 >95

Organic

Synthese

s

Cyclohex

anol

Cyclohex

anone
1.1 CH₂Cl₂ 25 1 98

J. Org.

Chem.

1993, 58,

2899

Geraniol Geranial 1.1 CH₂Cl₂ 0 0.5 92

J. Am.

Chem.

Soc.

1994,

116,

7606

N-Boc-

serine

methyl

ester

N-Boc-

serinal

methyl

ester

1.2 CH₂Cl₂ 25 2 90

Tetrahedr

on Lett.

2000, 41,

1359

1-

Octanol

1-

Octanal
1.1 CH₂Cl₂ 25 1.5 94

J. Org.

Chem.

1994, 59,

7549

2-

Octanol

2-

Octanon

e

1.1 CH₂Cl₂ 25 1.5 96

J. Org.

Chem.

1994, 59,

7549

Experimental Protocols
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Synthesis of Dess-Martin Periodinane
A detailed and reliable procedure for the synthesis of DMP has been published in Organic

Syntheses.[6] The procedure involves the oxidation of 2-iodobenzoic acid with potassium

bromate to form 2-iodoxybenzoic acid (IBX), followed by acetylation with acetic anhydride and

acetic acid. An improved method using a catalytic amount of p-toluenesulfonic acid in place of

acetic acid for the acetylation step can provide higher yields in a shorter reaction time.

General Procedure for the Oxidation of a Primary
Alcohol to an Aldehyde
To a stirred solution of the primary alcohol (1.0 mmol) in dichloromethane (10 mL) at room

temperature is added Dess-Martin periodinane (1.1-1.5 mmol, 1.1-1.5 equiv.). The reaction

mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of

sodium bicarbonate and a 10% aqueous solution of sodium thiosulfate. The mixture is stirred

vigorously until the layers become clear. The organic layer is separated, and the aqueous layer

is extracted with dichloromethane. The combined organic layers are washed with brine, dried

over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the

crude aldehyde, which can be further purified by column chromatography if necessary.[7]
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Reaction Setup

Workup

Purification

Dissolve alcohol in CH₂Cl₂

Add Dess-Martin Periodinane

Stir at Room Temperature

Monitor by TLC

Quench with NaHCO₃ and Na₂S₂O₃

Reaction Complete

Extract with CH₂Cl₂

Wash with Brine

Dry over Na₂SO₄

Concentrate in vacuo

Purify by Column Chromatography (if needed)

Click to download full resolution via product page

Experimental Workflow for DMP Oxidation
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Applications in Drug Development and Natural
Product Synthesis
The mild and chemoselective nature of Dess-Martin periodinane makes it an ideal reagent for

the synthesis of complex and highly functionalized molecules.[1] It has been extensively used

in the total synthesis of numerous natural products, where the preservation of delicate

functional groups is paramount. In the pharmaceutical industry, DMP is employed in the

synthesis of key intermediates and active pharmaceutical ingredients, where its reliability and

high yields are critical. For instance, it has been used in the synthesis of epimerization-

sensitive N-protected α-amino aldehydes, which are important building blocks for

peptidomimetics and other therapeutic agents.[1]

Safety Considerations
While Dess-Martin periodinane is a highly effective reagent, it is important to handle it with

care. DMP is known to be shock-sensitive and can be explosive, particularly on a larger scale

or when heated.[7] It is recommended to use a safety shield and to avoid grinding or subjecting

the solid reagent to mechanical shock. For large-scale reactions, alternative, less hazardous

oxidizing agents may be preferable. It is also important to note that the reaction produces

acetic acid as a byproduct, which may need to be neutralized during the workup if acid-

sensitive functional groups are present in the product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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